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Compound of Interest

Compound Name: Forchlorfenuron

Cat. No.: B1673536

An In-depth Technical Guide to Forchlorfenuron (CPPU) for Researchers and Scientists

Introduction

Forchlorfenuron, also known as CPPU (N-(2-Chloro-4-pyridyl)-N'-phenylurea), is a synthetic
plant growth regulator belonging to the phenylurea class of cytokinins.[1][2][3] It is recognized
for its high biological activity, often exceeding that of naturally occurring cytokinins by a factor of
10 to 100.[4] Forchlorfenuron promotes cell division, differentiation, and development, acting
synergistically with natural auxins to enhance fruit size, set, and overall yield.[1][5] It is widely
used in agriculture and horticulture, particularly for crops like kiwifruit, grapes, and melons.[6][7]
This document provides a comprehensive technical overview of its chemical properties,
synthesis, mechanism of action, and analytical methodologies.

Chemical and Physical Properties

Forchlorfenuron is a white to off-white crystalline powder.[1][6] It is characterized by low water
solubility and low vapor pressure.[3][8] Its stability in standard ambient conditions is good,
though it is recommended to be stored at -20°C for long-term preservation.[9] The key chemical
and physical properties are summarized in the tables below.

Table 1: Chemical Identifiers and Formula
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Identifier Value

IUPAC Name 1-(2-chloro-4-pyridinyl)-3-phenylurea[1]

CAS Number 68157-60-8[1]

Synonyms CPPU, KT-30, Sitofex, N-(2-Chloro-4-pyridyl)-N'-

phenylurea[1]

Molecular Formula

C12H10CIN3O[1]

Molar Mass

247.68 g/mol [1][6]

Table 2: Physicochemical Properties

Property Value

Appearance White to off-white crystalline powder[6]
Melting Point 165-170 °C[1][6]

Density 1.3839 g/cm3 at 25 °C[1][6]

Vapor Pressure

3.45 x 1071 mm Hg at 25 °C[1]

LogP (log Kow)

3.2 at 20 °C[1]

Henry's Law Constant

2.86 x 1072 atm-m3/mol at 25 °CJ[1]

Stable to hydrolysis at pH 5, 7, and 9 (25°C, 30

Stability
days)[1][10]

Table 3: Solubility Data
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Solvent Solubility

Water 39 mg/L (pH 6.4, 21 °C)[6]
Methanol 119 g/L[1][6]

Ethanol 149 g/L[1][6]

Acetone 127 g/L[1][6]

Chloroform 2.7 g/L[1][6]

DMSO ~30 mg/mL[11]
Dimethylformamide (DMF) ~30 mg/mL[11]

Synthesis of Forchlorfenuron

The synthesis of forchlorfenuron is most commonly achieved through the condensation
reaction between 2-chloro-4-aminopyridine and phenyl isocyanate.[12][13] Alternative methods
involve a multi-step process using phenyl chloroformate.[9][14]

General Synthesis Workflow

The logical flow for the most direct synthesis route is outlined below. It involves the reaction of
the two primary precursors followed by purification to yield the final product.
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2-Chloro-4-aminopyridine
+ Dry Acetone
Phenyl Isocyanate

Stir at Room Temperature
(8 hours)

Evaporation of Solvent
(Reduced Pressure)

Purification by
Alumina Column Chromatography
(Eluent: Chloroform)

Recrystallization
(Acetone-Ether Mixture)

Final Product:
N-(2-chloro-4-pyridyl)-N'-phenylurea
(Forchlorfenuron)
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(Acetonitrile)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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